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An In-Depth Technical Guide to N-butyl-4-nitroaniline (C₁₀H₁₄N₂O₂)

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of N-butyl-4-nitroaniline, a

significant chemical intermediate. Designed for researchers, scientists, and professionals in

drug development and materials science, this document delves into the molecule's structural

characteristics, synthesis, reactivity, and applications, grounded in established scientific

principles and experimental data.

Introduction and Strategic Importance
N-butyl-4-nitroaniline (CAS No: 58259-34-0) is an aromatic organic compound featuring a

benzene ring substituted with a nitro group, a secondary amine, and a butyl chain.[1][2] Its

molecular formula is C₁₀H₁₄N₂O₂.[3] This structure creates a unique electronic environment,

making it a valuable precursor in the synthesis of a diverse range of commercially and

scientifically important products.[4] The presence of the electron-withdrawing nitro group and

the electron-donating amino group makes substituted nitroanilines like this one crucial building

blocks for azo dyes, pharmaceuticals, and advanced materials with specific optical properties.
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[4][5] Understanding its synthesis, properties, and reactivity is paramount for leveraging its full

potential in research and development.

Molecular Structure and Physicochemical Profile
The N-butyl-4-nitroaniline molecule consists of a 4-nitroaniline core where one of the amine

protons is replaced by an n-butyl group. This substitution significantly influences its physical

properties, such as solubility and melting point, compared to its parent compound, 4-

nitroaniline.

Caption: Molecular structure of N-butyl-4-nitroaniline.

Physicochemical Data
The key properties of N-butyl-4-nitroaniline are summarized below. These values are critical

for designing reaction conditions, purification protocols, and ensuring safe handling.

Property Value Source(s)

CAS Number 58259-34-0 [1][2][3]

Molecular Formula C₁₀H₁₄N₂O₂ [1][3]

Molecular Weight 194.23 g/mol [2][6]

Appearance Yellow solid or liquid [7]

IUPAC Name N-butyl-4-nitroaniline [1][2]

SMILES CCCCNC1=CC=C(C=C1)=O [1][3]

Storage Conditions

Keep in dark place, Inert

atmosphere, Room

temperature

[8][9]

Synthesis and Mechanistic Rationale
The synthesis of N-butyl-4-nitroaniline is typically achieved via nucleophilic aromatic

substitution (SNAAr). This reaction is effective because the potent electron-withdrawing nitro
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group activates the aromatic ring, making it susceptible to nucleophilic attack and facilitating

the displacement of a leaving group at the para position.

A prevalent laboratory-scale method involves the reaction of a 4-substituted nitrobenzene, such

as 4-fluoronitrobenzene or 4-chloronitrobenzene, with n-butylamine.[10][11] The fluoride ion is

an excellent leaving group in this context due to its high electronegativity, which enhances the

electrophilicity of the carbon atom to which it is attached.[11]
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Reaction
(Heating, Stirring)n-Butylamine

Solvent (e.g., DMF, EtOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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